1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol

• IUPAC Name: 1-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridin-3-one
• InChI: InChI=1S/C7H11N3O/c1-10-6-4-8-3-2-5(6)7(11)9-10/h8H,2-4H2,1H3,(H,9,11)
• InChI Key: LJBDMFLWAOHEMP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCNC2)C(=O)N1
• Molecular Formula: C7H11N3O
• Molecular Weight: 153.18 g/mol
• CAS RN: 71233-24-4

Description

“1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol” is a chemical compound with the molecular weight of 153.18. The IUPAC name for this compound is 1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridin-3-ol. The InChI code for this compound is 1S/C7H11N3O/c1-10-6-4-8-3-2-5(6)7(11)9-10/h8H,2-4H2,1H3,(H,9,11).

Molecular Structure Analysis

The InChI code for “1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol” is 1S/C7H11N3O/c1-10-6-4-8-3-2-5(6)7(11)9-10/h8H,2-4H2,1H3,(H,9,11). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Physical And Chemical Properties Analysis

The compound “1-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol” has a molecular weight of 153.18.

Scientific Research Applications

Biomedical Applications

Pyrazolo[3,4-b]pyridines exhibit significant biomedical potential due to their diverse bioactive properties. The synthesis and study of these compounds have led to the identification of several biomedical applications. Notably, the structural diversity at various positions on the pyrazolo[3,4-b]pyridine framework allows for targeted modifications to enhance biological activity. These compounds have been included in a vast number of patents, highlighting their potential in drug development and therapeutic interventions (Donaire-Arias et al., 2022).

Synthetic Methodologies

Several synthetic methodologies have been developed to construct the pyrazolo[3,4-b]pyridine core, demonstrating the versatility and chemical interest in this heterocyclic compound. For instance, cyclization reactions from 2,6-dichloro-4-methylnicotinonitrile have been employed to synthesize new 6-(pyrazol-1-yl)pyrazolo[3,4-b]pyridin-3-ol compounds, highlighting the compound's structural complexity and the synthetic interest in derivatives of pyrazolo[3,4-b]pyridin-3-ol (Wu et al., 2012). Moreover, the use of ultrasound-promoted synthesis offers a rapid and efficient method for producing fused polycyclic 4-aryl-3-methyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridines, showcasing advancements in reaction conditions that improve yield and reduce reaction times (Nikpassand et al., 2010).

Chemical Structure and Properties

The detailed chemical structure and properties of pyrazolo[3,4-b]pyridine derivatives have been extensively studied, with research focusing on their quantum studies, NLO, and thermodynamic properties. These studies not only confirm the compound's stability and reactivity but also contribute to a deeper understanding of its potential applications in various fields (Halim & Ibrahim, 2022).